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Efficacy and Safety Data Comparison

The table below summarizes key efficacy and safety outcomes from a pivotal head-to-head phase 2b trial and

a supporting retrospective study.

Statistical Significance &
Parameter Belotecan Topotecan

Notes
Overall Survival (OS)
» Median OS (Phase 2b) 13.2 months [1] [2] 8.2 months [1] HR=0.69; 95% CI: 0.48-0.99
[2] [1112]
Other Efficacy
Measures
* Objective Response 33% [1] [2] 21% [1] [2] p=0.09 (primary endpoint,
Rate (ORR) non-inferiority design) [1] [2]
* Disease Control Rate 85% [1] [2] 70% [1] [2] p=0.030 [1] [2]
(DCR)
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Parameter

* Progression-Free
Survival (PFS)

Safety & Tolerability

» Treatment Completion
(6 cycles)

» Thrombocytopenia (all
grades)

» Severe Lung Infection
(Grade 4/5)

Belotecan

No significant difference
between groups [1] [2]

53% [1] [2]

42% of cycles [3]

3.2% [3]

Key Experimental Protocols

Topotecan

35% [1] [2]

61.5% of
cycles [3]

10.8% [3]

Statistical Significance &
Notes

p=0.022 [1] [2]

p=0.007 (retrospective study)

[3]

p=0.003 (retrospective study)
[3]

For accurate interpretation of the data, understanding the underlying clinical trial design is crucial.

e Trial Design: The primary source of comparative data is a phase 2b, multicenter, randomized,
open-label, parallel-group study [1] [2]. The statistical plan employed a non-inferiority design with
ORR as the primary endpoint [1] [2].

¢ Patient Population: The trial enrolled 164 patients with sensitive-relapsed SCLC, defined as a
relapse =3 months after first-line platinum-based chemotherapy [2]. Key subgroups that showed
particular benefit with belotecan included patients aged <65 years, those with extensive-stage

disease, and those with an ECOG performance status of 1 or 2 [1] [2].
e Treatment Regimen:

o Belotecan: 0.5 mg/m2 via 30-minute intravenous infusion for 5 consecutive days, every 3

weeks [2] [3].

o Topotecan: 1.5 mg/m2 via 30-minute intravenous infusion for 5 consecutive days, every 3

weeks [2] [3].

o Patients were intended to receive six cycles of treatment [2].

o Key Outcomes Assessment:

o Efficacy: Tumor response was evaluated every two cycles per RECIST 1.1 guidelines by an
independent, blinded radiologist [2]. OS and PFS were secondary endpoints [2].
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o Safety: Toxicity was evaluated based on CTCAE version 4.0, with haematology and
biochemistry tests performed regularly [2] [3].

Mechanisms of Action and Trial Workflow

Belotecan and topotecan are both camptothecin analogues that function as topoisomerase I inhibitors [1]

[2]. This shared mechanism is illustrated in the diagram below.
Topoisomerase I Inhibitor
(Belotecan/Topotecan)
inds & Stabilizes

Stabilized
Topo I-DNA Complex

revents Re-ligation
DNA Single/Double-
Strand Breaks

NA Damage Response

(S-Phase Cell Cycle ArreSD

Click to download full resolution via product page

Diagram 1: Mechanism of action shared by belotecan and topotecan. Both drugs stabilize the topoisomerase

I-DNA complex, leading to irreversible DNA damage and programmed cell death.
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The workflow of the phase 2b clinical trial that generated the key comparative data is outlined as follows.

Patients with Sensitive-Relapsed SCLC
(N=164)

(Randomization 1:1)

Belotecan Arm Topotecan Arm
(0.5 mg/m?, 5 days) (1.5 mg/m?, 5 days)
Up to 6 Cycles

(Q3W)

Primary Endpoint: Secondary Endpoints:
Objective Response Rate (ORR) OS, PFS, DCR, Safety

Click to download full resolution via product page

Diagram 2: Workflow of the randomized phase 2b trial comparing belotecan and topotecan [1] [2]. Q3W:

Every 3 weeks; OS: Overall Survival; PFS: Progression-Free Survival; DCR: Disease Control Rate.

Interpretation and Research Implications

¢ Survival Benefit: The significant improvement in median overall survival is the most compelling
efficacy finding, suggesting that belotecan may offer a meaningful clinical advantage [1] [2].

e Improved Tolerability: The higher rate of treatment completion and lower incidence of key
hematological toxicities with belotecan indicate a potentially wider therapeutic margin, which could
translate to better patient quality of life and treatment adherence [1] [3].

¢ Context and Limitations: The data supporting belotecan is promising but primarily stems from a
single phase 2b trial. Phase 3 validation is required to confirm these findings and firmly establish
belotecan's role in treating sensitive-relapsed SCLC [1] [2]. The research landscape for SCLC is
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evolving, with novel therapies like T-cell engagers and antibody-drug conjugates under investigation

[4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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